Cas no 1806998-34-4 (4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine
• CAS No: 1806998-34-4
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4898015
• Update Time: 2025-05-24

4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-3-12-8(13(14)15)6(7(10)11)5(4)2-9/h3,7H,2H2,1H3
• InChI Key： IPOQACPNLWPROU-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CN=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.6
• Topological Polar Surface Area: 58.7

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine

Introduction to 4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine (CAS No. 1806998-34-4)

4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine, identified by the CAS number 1806998-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, a group of heterocyclic compounds known for their diverse biological activities and synthetic utility. The structural features of this molecule, including the presence of a bromomethyl group, a difluoromethyl substituent, and a methyl group, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of more complex molecules.

The< strong>bromomethyl moiety at the 4-position of the pyridine ring is particularly noteworthy, as it provides a reactive site for nucleophilic substitution reactions. This reactivity is highly advantageous in medicinal chemistry, where such functional groups are often employed to introduce other pharmacophores or to facilitate further derivatization. The< strong>3-(difluoromethyl) group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates. The< strong>5-methyl substituent and the< strong>2-nitro group further influence the electronic properties of the molecule, making it a versatile building block for various synthetic pathways.

In recent years, there has been a growing interest in nitropyridines due to their potential applications in drug discovery. A notable area of research involves the use of nitropyridines as intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, studies have demonstrated that nitropyridine derivatives can serve as scaffolds for developing small-molecule inhibitors that target specific kinases involved in disease pathways. The< strong>4-(bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine compound, with its unique structural features, is well-positioned to contribute to these efforts.

The< strong>difluoromethyl group is particularly interesting from a medicinal chemistry perspective. It has been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability by reducing susceptibility to oxidative degradation. Additionally, the presence of this group can enhance binding interactions with biological targets by increasing lipophilicity and charge distribution. These properties make< strong>4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine an attractive candidate for further exploration in drug development.

Recent advancements in computational chemistry have also facilitated the design and optimization of nitropyridine-based compounds. Molecular modeling techniques allow researchers to predict the binding modes of these molecules to biological targets with high accuracy. This has led to the identification of novel pharmacophores and has accelerated the discovery process. The< strong>bromomethyl group, for example, can be strategically positioned within a molecule to interact with specific amino acid residues in a target protein, enhancing binding affinity.

The< strong>molecular diversity offered by< strong>4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine makes it a valuable tool for synthetic chemists. By modifying different functional groups or introducing additional substituents, researchers can generate a wide range of derivatives with tailored properties. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques. This approach has been successfully employed in identifying lead compounds for various therapeutic areas.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Nitropyridine derivatives have been explored as intermediates for developing new pesticides and herbicides. The< strong>nitro group can be oxidized or reduced to introduce other functional groups, allowing for further chemical modification. This flexibility makes< strong>4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine a useful starting material for synthesizing agrochemicals with improved efficacy and environmental safety.

The synthesis of< strong>4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on halogenated pyridines, followed by functional group transformations such as fluorination and methylation. Advances in catalytic methods have also enabled more efficient synthetic pathways, reducing waste and improving sustainability.

The< strong>bromomethyl,< strong>difluoromethyl, and< strong>methyl groups provide multiple sites for further functionalization, making this compound a versatile intermediate in organic synthesis. Researchers can exploit these reactive sites to introduce other pharmacophores or modify existing ones through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the range of possible derivatives.

The< strong>nitro group plays an important role in modulating the electronic properties of the pyridine ring. It can be reduced to an amine using catalytic hydrogenation or chemical reductants like iron powder or palladium on carbon (Pd/C). This transformation opens up additional synthetic possibilities by introducing an amine functionality into the molecule.

In conclusion,4-(Bromomethyl)-3-(difluoromethyl)-5-methyl-2-nitropyridine (CAS No.< strong>1806998-34-4) is a multifunctional compound with significant potential in pharmaceutical and agrochemical research.< Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities.< The presence of reactive functional groups such as< strong>bromomethyl,< strong>difluoromethyl, and< strong>methy l , combined with its compatibility with various synthetic methodologies,< makes it an indispensable tool for medicinal chemists.< Continued research into this compound is likely to yield novel therapeutic agents and advanced agrochemicals that address unmet medical needs.